6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine

• IUPAC Name: [4-[6-(dimethylamino)-2-methylpyrimidin-4-yl]piperazin-1-yl]-(4-ethylphenyl)methanone
• InChI: InChI=1S/C20H27N5O/c1-5-16-6-8-17(9-7-16)20(26)25-12-10-24(11-13-25)19-14-18(23(3)4)21-15(2)22-19/h6-9,14H,5,10-13H2,1-4H3
• InChI Key: SIJSHVBBELGGIJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC(=NC(=N3)C)N(C)C
• Molecular Formula: C20H27N5O
• Molecular Weight: 353.5 g/mol

Description

6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine is a synthetic compound that belongs to the class of piperazine derivatives. This compound has been widely studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in the synthesis of DNA and RNA. This inhibition leads to the disruption of the replication and transcription of genetic material, ultimately leading to the death of the target organism.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and viruses. It has also been found to induce apoptosis in cancer cells and to have neuroprotective effects in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine in lab experiments is its broad-spectrum activity against various microorganisms. However, one of the limitations is its potential toxicity to human cells, which must be taken into consideration when designing experiments.

Future Directions

There are several future directions for the study of 6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine. One potential direction is the development of new derivatives with enhanced activity and reduced toxicity. Another direction is the study of the compound's potential applications in the treatment of viral infections and neurological disorders. Additionally, the compound's mechanism of action could be further elucidated to improve our understanding of its activity and potential therapeutic applications.
Conclusion:
In conclusion, this compound is a synthetic compound that has been studied for its potential applications in scientific research. It has been found to have antibacterial, antifungal, and antiviral properties, as well as potential applications in the treatment of cancer and neurological disorders. While there are limitations to its use in lab experiments, there are several future directions for the study of this compound that could lead to the development of new therapies and treatments.

Synthesis Methods

The synthesis of 6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine involves the reaction of 4-ethylbenzoyl chloride with N,N,2-trimethyl-4-pyrimidinamine in the presence of a base such as triethylamine. The resulting product is then treated with piperazine to yield the final compound.

Scientific Research Applications

6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine has been studied for its potential applications in scientific research. This compound has been found to have antibacterial, antifungal, and antiviral properties. It has also been shown to have potential applications in the treatment of cancer and neurological disorders.